Cas no 81677-41-0 (2-Heptenedioic acid, 1-methyl ester, (E)-)

2-Heptenedioic acid, 1-methyl ester, (E)- structure
81677-41-0 structure
Product Name:2-Heptenedioic acid, 1-methyl ester, (E)-
CAS No:81677-41-0
MF:C8H11O4
MW:171.170542955399
CID:703409
PubChem ID:71420878
Update Time:2025-04-19

2-Heptenedioic acid, 1-methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptenedioic acid, 1-methyl ester, (E)-
    • 7-methoxy-7-oxohept-5-enoate
    • DTXSID70840056
    • 81677-41-0
    • Inchi: 1S/C8H12O4/c1-12-8(11)6-4-2-3-5-7(9)10/h4,6H,2-3,5H2,1H3,(H,9,10)/p-1
    • InChI Key: LXBQEPZOKNNBQF-UHFFFAOYSA-M
    • SMILES: O(C)C(C=CCCCC(=O)[O-])=O

Computed Properties

  • Exact Mass: 171.06573383g/mol
  • Monoisotopic Mass: 171.06573383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.4Ų

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